Cas no 169312-05-4 (5-Benzofuranpropanoic acid, 6-(β-D-glucopyranosyloxy)-4,7-dimethoxy- (9CI, ACI))

• Product Name: 5-Benzofuranpropanoic acid, 6-(β-D-glucopyranosyloxy)-4,7-dimethoxy- (9CI, ACI)
• CAS No: 169312-05-4
• Molecular Formula: C₁₉H₂₄O₁₁
• Molecular Weight: 428.387267112732
• CID: 2677485
• PubChem ID: 10432711

5-Benzofuranpropanoic acid, 6-(β-D-glucopyranosyloxy)-4,7-dimethoxy- (9CI, ACI) Properties

Names and Identifiers

• 6-(β-D-Glucopyranosyloxy)-4,7-dimethoxy-5-benzofuranpropanoic acid (ACI)
• Picraquassioside B
• 169312-05-4
• FS-8451
• 3-(4,7-dimethoxy-6-((2s,3r,4s,5s,6r)-3,4,5-trihydroxy-6-(hydroxymethyl)-tetrahydro-2h-pyran-2-yloxy)benzofuran-5-yl) propanoic acid

• InChIKey： QLBFQDMGRBRSSW-DNYZQHFQSA-N
• Inchi： 1S/C19H24O11/c1-26-15-8(3-4-11(21)22)17(18(27-2)16-9(15)5-6-28-16)30-19-14(25)13(24)12(23)10(7-20)29-19/h5-6,10,12-14,19-20,23-25H,3-4,7H2,1-2H3,(H,21,22)/t10-,12-,13+,14-,19+/m1/s1
• SMILES： O([C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O1)C1C(OC)=C2OC=CC2=C(OC)C=1CCC(=O)O

Computed Properties

• Exact Mass: 428.13186158g/mol
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 8
• Monoisotopic Mass: 428.13186158g/mol
• Heavy Atom Count: 30
• Complexity: 575
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Topological Polar Surface Area: 168Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides